Cas no 903160-94-1 (2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid)

• Product Name: 2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid
• CAS No: 903160-94-1
• MF: C₁₉H₁₄ClN₃O₃
• MW: 367.785763263702
• CID: 6782801
• PubChem ID: 6618876
• Update Time: 2025-10-17

2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 903160-94-1
• AKOS001854508
• MCULE-8907866343
• 2-[5-[(4-chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid
• SR-01000137112-1
• TQP0253
• SR-01000137112
• 2-{5-[(4-CHLOROPHENYL)METHYL]-4-OXO-3H,4H,5H-PYRIDAZINO[4,5-B]INDOL-3-YL}ACETIC ACID
• CCG-139889
• ChemDiv2_002929
• HMS1377F03
• [5-(4-chlorobenzyl)-4-oxo-4,5-dihydro-3H-pyridazino[4,5-b]indol-3-yl]acetic acid
• 2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid

• Inchi： 1S/C19H14ClN3O3/c20-13-7-5-12(6-8-13)10-22-16-4-2-1-3-14(16)15-9-21-23(11-17(24)25)19(26)18(15)22/h1-9H,10-11H2,(H,24,25)
• InChI Key： JXVSBPBVRMRJSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C2C=CC=CC=2C2C=NN(CC(=O)O)C(C1=2)=O

Computed Properties

• Exact Mass: 367.0723690g/mol
• Monoisotopic Mass: 367.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid

2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid (CAS No. 903160-94-1): An Overview

2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid (CAS No. 903160-94-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications due to its biological activities and pharmacological properties.

The molecular structure of 2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid is composed of a pyridazinone core linked to an indole moiety, with a chlorophenylmethyl substituent. This intricate arrangement confers the molecule with specific binding affinities and functional properties that are of interest in drug discovery and development.

Recent studies have highlighted the potential of this compound as a therapeutic agent. One notable area of research involves its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that 2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential use in the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, this compound has also shown promise in the field of oncology. Preclinical studies have indicated that 2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid possesses antitumor activity by inducing apoptosis in cancer cells. Specifically, it has been observed to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The pharmacokinetic profile of 2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical models further supports its safety for clinical evaluation.

In the context of drug development, the synthesis and optimization of 2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid have been areas of active research. Chemists have explored various synthetic routes to improve yield and purity while reducing costs and environmental impact. These efforts have led to the development of more efficient synthetic methods that can be scaled up for industrial production.

The clinical potential of this compound is currently being evaluated through various stages of clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy. Ongoing phase II trials are further investigating its therapeutic effects in specific patient populations. These trials aim to provide robust evidence to support its approval for clinical use.

In conclusion, 2-[5-[(4-Chlorophenyl)methyl]-4-oxopyridazino[4,5-b]indol-3-yl]acetic acid (CAS No. 903160-94-1) represents a promising candidate in the development of novel therapeutic agents for inflammatory diseases and cancer. Its unique molecular structure, coupled with its favorable biological activities and pharmacological properties, positions it as a valuable asset in the pharmaceutical industry's quest for innovative treatments.